Cas no 1172324-71-8 (3-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(2-phenylethyl)urea)

• Product Name: 3-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(2-phenylethyl)urea
• CAS No: 1172324-71-8
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 6525648
• Update Time: 2025-05-18

3-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(2-phenylethyl)urea
• 1-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-3-(2-phenylethyl)urea

• Inchi： 1S/C23H29N3O3/c1-4-14-26-19-11-10-18(15-20(19)29-16-23(2,3)21(26)27)25-22(28)24-13-12-17-8-6-5-7-9-17/h5-11,15H,4,12-14,16H2,1-3H3,(H2,24,25,28)
• InChI Key： NYYRUCLSMGKDPM-UHFFFAOYSA-N
• SMILES： N(C1C=C2OCC(C)(C)C(=O)N(CCC)C2=CC=1)C(NCCC1=CC=CC=C1)=O

Additional information on 3-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(2-phenylethyl)urea

3-(3,3-Dimethyl-4-Oxo-5-Propyl-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)-1-(2-Phenylethyl)Urea

The compound with CAS No 1172324-71-8, known as 3-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-1-(2-phenylethyl)urea, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. Recent studies have highlighted its unique properties and mechanisms of action, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by a benzoxazepine ring system fused with a urea moiety. The benzoxazepine ring contains several substituents: two methyl groups at the 3-position, an oxo group at the 4-position, and a propyl group at the 5-position. These substituents contribute to the compound's stability and bioavailability. The urea group at the 8-position of the benzoxazepine ring is further connected to a phenylethyl group via a methylene bridge. This structural arrangement is believed to play a crucial role in the compound's pharmacokinetic properties.

Recent research has focused on understanding the biological activity of this compound. Studies have demonstrated that it exhibits potent inhibitory effects on certain enzymes associated with inflammatory pathways. For instance, investigations into its interaction with cyclooxygenase (COX) enzymes have revealed promising results. The compound's ability to selectively inhibit COX isoforms suggests its potential as an anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, this compound has shown significant promise in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research indicates that it may exert neuroprotective effects by modulating oxidative stress and reducing amyloid-beta aggregation. These findings underscore its potential as a therapeutic candidate for conditions characterized by oxidative stress and protein misfolding.

In addition to its enzymatic inhibitory properties and neuroprotective effects, this compound has also been explored for its potential in cancer therapy. Recent studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Its ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further investigation in oncology.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzoxazepine ring system through cyclization reactions and subsequent functionalization to introduce the urea and phenylethyl groups. Researchers have optimized these steps to improve scalability and reduce costs associated with large-scale production.

From an analytical standpoint, advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These methods provide critical insights into its molecular integrity and ensure compliance with quality standards required for preclinical testing.

In terms of safety assessment, preliminary toxicity studies indicate that this compound exhibits low acute toxicity in animal models. However, further long-term studies are needed to evaluate its potential for chronic toxicity and genotoxicity. Regulatory agencies require comprehensive safety data before approval for human use can be granted.

Looking ahead, ongoing research aims to elucidate the exact molecular mechanisms underlying this compound's biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a clinically relevant therapeutic agent.